1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-4-(phenoxymethyl)-1H-1,2,3-triazole

• IUPAC Name: 1-[1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl]-4-(phenoxymethyl)triazole
• InChI: InChI=1S/C16H15ClN4O3S2/c17-15-6-7-16(25-15)26(22,23)20-9-13(10-20)21-8-12(18-19-21)11-24-14-4-2-1-3-5-14/h1-8,13H,9-11H2
• InChI Key: GNAYLRXEPFJBIR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(S2)Cl)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C16H15ClN4O3S2
• Molecular Weight: 410.9 g/mol

Description

1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-4-(phenoxymethyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C16H15ClN4O3S2 and its molecular weight is 410.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of sulfur-containing triazole derivatives, including processes to design novel compounds with related structures, have been extensively studied. A notable approach involves a multi-step procedure leading to compounds with antimicrobial activities. For instance, Rao et al. (2014) synthesized sulfur-containing 1,2,4-triazole derivatives showing good antimicrobial properties against selected bacteria and fungi, supported by in silico drug-likeness assessments (Rao et al., 2014). Similarly, Sreerama et al. (2020) developed a one-pot synthesis technique for 1,2,3-triazole derivatives exhibiting potent antibacterial and free radical scavenging activities (Sreerama et al., 2020).

Biological Activities

The biological activities of triazole derivatives have been a significant focus, with many studies exploring their antibacterial and antifungal potentials. For example, El-Sayed (2006) detailed the antimicrobial properties of 1,2,4-triazole derivatives, highlighting their potential as surface-active agents (El-Sayed, 2006). The design and synthesis of azole derivatives as antimicrobial agents have also been researched, with compounds demonstrating significant activity against test microorganisms (Sahin et al., 2012).

Antioxidant Properties

In addition to antimicrobial activities, some triazole derivatives have been investigated for their antioxidant properties. Bonache et al. (2018) created a library of triazolyl polyphenols, finding compounds with strong radical scavenging activities, potentially higher than known antioxidants like resveratrol (Bonache et al., 2018).